Cas no 90109-47-0 (Benzeneethanamine, 3-ethoxy-5-methoxy-4-(methylthio)-)

Benzeneethanamine, 3-ethoxy-5-methoxy-4-(methylthio)- structure
90109-47-0 structure
Product name:Benzeneethanamine, 3-ethoxy-5-methoxy-4-(methylthio)-
CAS No:90109-47-0
MF:C12H19NO2S
MW:241.349762201309
CID:794035
PubChem ID:44350008

Benzeneethanamine, 3-ethoxy-5-methoxy-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, 3-ethoxy-5-methoxy-4-(methylthio)-
    • 2-(3-ethoxy-5-methoxy-4-methylsulfanylphenyl)ethanamine
    • 3-Ethoxy-4-methylthio-5-methoxyphenethylamine
    • DTXSID30658371
    • 4-Tme
    • CHEMBL421670
    • V9WQU6U4MA
    • SCHEMBL20970986
    • UNII-V9WQU6U4MA
    • 3-Ethoxy-5-methoxy-4-(methylthio)benzeneethanamine
    • 90109-47-0
    • Inchi: InChI=1S/C12H19NO2S/c1-4-15-11-8-9(5-6-13)7-10(14-2)12(11)16-3/h7-8H,4-6,13H2,1-3H3
    • InChI Key: ACLYMWAQSAEILP-UHFFFAOYSA-N
    • SMILES: CCOC1=CC(=CC(=C1SC)OC)CCN

Computed Properties

  • Exact Mass: 241.114
  • Monoisotopic Mass: 241.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.8A^2
  • XLogP3: 2.1

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